N-(4-bromo-2-fluorophenyl)-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(4-bromo-2-fluorophenyl)propanamide
• InChI: InChI=1S/C15H13BrFNO3S/c16-11-6-7-14(13(17)10-11)18-15(19)8-9-22(20,21)12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,18,19)
• InChI Key: SPMMDPYXEJGFCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=C(C=C(C=C2)Br)F
• Molecular Formula: C15H13BrFNO3S
• Molecular Weight: 386.2 g/mol

Description

N-(4-bromo-2-fluorophenyl)-3-(phenylsulfonyl)propanamide, commonly known as BFPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of a class of compounds known as sulfonylureas, which are widely used as hypoglycemic agents for the treatment of type 2 diabetes.

Scientific Research Applications

BFPP has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, BFPP has been shown to have anti-inflammatory and analgesic properties, and it has been investigated as a potential treatment for chronic pain. BFPP has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.
In agriculture, BFPP has been investigated as a potential herbicide, as it has been shown to selectively inhibit the growth of certain weed species. BFPP has also been studied for its potential use in the development of new materials, such as polymers and coatings.

Mechanism of Action

The exact mechanism of action of BFPP is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes in the body. Specifically, BFPP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2 activity, BFPP may reduce inflammation and pain.
Biochemical and Physiological Effects:
BFPP has been shown to have several biochemical and physiological effects. In animal studies, BFPP has been shown to reduce inflammation and pain. BFPP has also been shown to inhibit the growth of cancer cells in vitro. However, further studies are needed to determine the full range of biochemical and physiological effects of BFPP.

Advantages and Limitations for Lab Experiments

BFPP has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it is stable under a wide range of conditions. BFPP also has a well-defined chemical structure, which makes it easy to study using various analytical techniques.
However, there are also some limitations to using BFPP in lab experiments. One limitation is that it is a relatively new compound, and there is still much to be learned about its properties and potential applications. Additionally, BFPP may have limited solubility in certain solvents, which could limit its use in certain experiments.

Future Directions

There are several directions for future research on BFPP. One area of research is to further investigate its potential applications in medicine, particularly as a treatment for chronic pain and cancer. Another area of research is to investigate its potential applications in agriculture, particularly as a selective herbicide. Finally, further studies are needed to fully understand the biochemical and physiological effects of BFPP, as well as its limitations and potential applications in various fields.